Cas no 603106-26-9 (2-amino-3-(2,4,5-trimethylphenyl)propanoic acid)

• Product Name: 2-amino-3-(2,4,5-trimethylphenyl)propanoic acid
• CAS No: 603106-26-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD05227965
• CID: 859147
• PubChem ID: 3521429
• Update Time: 2026-04-29

2-amino-3-(2,4,5-trimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• DL-2,4,5-Trimethylphenylalanine
• 2,4,5-Trimethyl-DL-phenylalanine
• 2-amino-3-(2,4,5-trimethylphenyl)propanoic acid

• MDL： MFCD05227965
• Inchi： InChI=1S/C12H17NO2/c1-7-4-9(3)10(5-8(7)2)6-11(13)12(14)15/h4-5,11H,6,13H2,1-3H3,(H,14,15)
• InChI Key： HWBNGCUVGLKXNP-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1C)CC(C(=O)O)N)C

Computed Properties

• Exact Mass: 207.126
• Monoisotopic Mass: 207.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(2,4,5-trimethylphenyl)propanoic acid

Introduction to 2-amino-3-(2,4,5-trimethylphenyl)propanoic acid (CAS No: 603106-26-9)

2-amino-3-(2,4,5-trimethylphenyl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 603106-26-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of amino acids derivatives, characterized by its unique structural motif featuring a propyl chain substituted with an amino group and a phenyl ring bearing three methyl substituents at the 2, 4, and 5 positions. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 2-amino-3-(2,4,5-trimethylphenyl)propanoic acid consists of a central propanoic acid backbone, where the carboxylic acid group (-COOH) is replaced by an amino group (-NH₂) at the third carbon position. The phenyl ring attached to the third carbon is substituted with three methyl groups, which enhances its lipophilicity and influences its interaction with biological targets. This structural configuration not only makes it an interesting subject for mechanistic studies but also opens up possibilities for its use in drug design and development.

In recent years, there has been growing interest in the development of novel amino acid derivatives as pharmacological agents due to their diverse biological activities. 2-amino-3-(2,4,5-trimethylphenyl)propanoic acid has been explored as a potential building block in the synthesis of peptidomimetics and other therapeutic molecules. Its unique structural features make it a suitable candidate for modulating enzyme activity and receptor binding. For instance, the phenyl ring with methyl substituents can serve as a scaffold for designing molecules that interact with specific protein targets, while the amino group provides a site for further functionalization.

One of the most compelling aspects of 2-amino-3-(2,4,5-trimethylphenyl)propanoic acid is its potential application in the field of medicinal chemistry. Researchers have been investigating its role as an intermediate in the synthesis of small-molecule inhibitors targeting various diseases. The compound's ability to undergo selective modifications allows chemists to tailor its properties for specific therapeutic purposes. For example, it can be used to develop inhibitors of metabolic enzymes or to create novel ligands for neurotransmitter receptors.

The synthesis of 2-amino-3-(2,4,5-trimethylphenyl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of a suitable precursor molecule, such as 2,4,5-trimethylbenzaldehyde or its derivatives, followed by reduction and subsequent carboxylation steps to introduce the amino group and the carboxylic acid functionality. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity.

The pharmacological potential of 2-amino-3-(2,4,5-trimethylphenyl)propanoic acid has been further explored through computational modeling and experimental studies. Computational methods such as molecular docking have been used to predict how this compound might interact with biological targets like enzymes and receptors. These studies have provided insights into its binding affinity and mode of action, which are crucial for designing effective therapeutic agents.

In addition to its pharmaceutical applications, 2-amino-3-(2,4,5-trimethylphenyl)propanoic acid has found utility in other areas of research. For instance, it can serve as a substrate for enzymatic studies or as a precursor in the synthesis of more complex molecules. Its structural complexity makes it an attractive candidate for developing new synthetic methodologies that could be applied to other challenging chemical transformations.

The latest research in this field has highlighted the importance of 2-amino-3-(2,4,5-trimethylphenyl)propanoic acid as a versatile building block in drug discovery. Studies have demonstrated its efficacy in modulating various biological pathways and have provided evidence for its potential use in treating conditions such as inflammation and neurodegenerative diseases. These findings underscore the compound's significance as a pharmacological tool and open up new avenues for further exploration.

The future prospects of 2-amino-3-(2,4,5-trimethylphenyl)propanoic acid are promising, with ongoing research aimed at expanding its applications in medicine and biotechnology. As our understanding of biological systems continues to grow, so does the need for innovative chemical entities like this one. By leveraging its unique structural features and exploring new synthetic routes, scientists hope to unlock even greater therapeutic possibilities.